Cas no 2725790-91-8 (4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole)

• Product Name: 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole
• CAS No: 2725790-91-8
• MF: C₁₄H₁₇BrN₂O
• MW: 309.201582670212
• CID: 6210986
• PubChem ID: 156026312
• Update Time: 2026-03-11

4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole Chemical and Physical Properties

Names and Identifiers

• E77473
• 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole
• 2725790-91-8
• PS-20108
• MFCD34184266

• Inchi： 1S/C14H17BrN2O/c1-9-7-12-11(14(15)10(9)2)8-17(16-12)13-5-3-4-6-18-13/h7-8,13H,3-6H2,1-2H3
• InChI Key： RBVPTQRRAHHCPS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=CC2C1=CN(C1CCCCO1)N=2

Computed Properties

• Exact Mass: 308.05243g/mol
• Monoisotopic Mass: 308.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole

Introduction to 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole (CAS No. 2725790-91-8)

4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole, identified by its CAS number 2725790-91-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common motif in biologically active molecules. The presence of a bromine substituent at the 4-position and a tetrahydropyran ring at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The bromo group at the 4-position of the indazole core enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in constructing more elaborate molecular architectures, which can be crucial for achieving high binding affinity and selectivity in target enzymes or receptors. The 5,6-dimethyl substitution pattern further modulates the electronic distribution and steric environment around the indazole ring, potentially influencing its interaction with biological targets.

The tetrahydropyran moiety at the 2-position adds a three-dimensional twist to the molecule, which can be critical for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability. This structural feature is particularly relevant in modern drug design, where physicochemical properties are carefully balanced to ensure efficacy and safety. The tetrahydropyran ring can also serve as a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological behavior of complex molecules like 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest that it may bind to kinases and transcription factors, which are often implicated in cancer and inflammatory diseases. These findings align with emerging research trends that emphasize the use of heterocyclic compounds as therapeutic agents.

In the realm of drug discovery, 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole represents an intriguing example of how structural diversity can be leveraged to identify novel lead compounds. The combination of bromine substitution and tetrahydropyran incorporation provides multiple opportunities for chemical modification, enabling researchers to fine-tune key pharmacophoric elements. This approach is particularly relevant in the development of small-molecule inhibitors targeting challenging therapeutic areas such as oncology and neurodegenerative disorders.

The synthesis of 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include bromination of an indazole precursor followed by nucleophilic substitution with a tetrahydropyran Grignard reagent. Such synthetic strategies are well-documented in the literature and have been optimized for scalability and reproducibility. The ability to produce this compound efficiently is crucial for both academic research and industrial applications.

One of the most compelling aspects of 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole is its potential as a building block for more complex drug candidates. By incorporating additional functional groups or exploring different substitution patterns, chemists can generate libraries of derivatives with diverse biological profiles. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) offer powerful tools for evaluating these derivatives rapidly. This integrated approach has accelerated the discovery pipeline for novel therapeutics in recent years.

The role of computational modeling in understanding the behavior of 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular dynamics simulations have elucidated its conformational flexibility. These computational studies complement experimental data obtained from spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. Such multidisciplinary efforts are essential for gaining a comprehensive understanding of this compound's properties.

As interest in heterocyclic chemistry continues to grow, compounds like 4-Bromo-5,6-dimethyl-2-tetrahydropyran-2-yl-indazole will undoubtedly play a pivotal role in future drug development initiatives. Their unique structural features offer untapped potential for addressing unmet medical needs across multiple therapeutic domains. By leveraging advances in synthetic chemistry and computational biology, researchers are poised to unlock new possibilities for treating complex diseases.